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Compound of Interest

Compound Name: 2-Chloro-4-methyl-5-nitrophenol
CAS No.: 100959-50-0
Cat. No.: B3183575
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Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary

You are likely isolating 2-Chloro-4-methyl-5-nitrophenol as an intermediate in the synthesis
of agrochemicals or specialty dyes. The primary challenge with this specific isomer is
separating it from its regioisomers (e.g., 6-nitro or 3-nitro variants) generated during nitration,
as well as removing oxidation byproducts (tars).

This guide prioritizes Ethanol/Water systems for general purity and Toluene for specific non-
polar impurity removal.

Part 1: Solvent Selection & Solubility
Q: Which solvent system provides the best balance between yield
and purity?

A: For this specific chloronitrocresol, we recommend a Binary Solvent System: Ethanol/Water
(95:5 to 80:20 v/v).
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e The Logic: The nitro group (

) and hydroxyl group (

) create a dipole capable of hydrogen bonding, making the compound highly soluble in hot
ethanol. However, the chlorine and methyl substituents add lipophilicity.

o Ethanol: Dissolves the compound readily at reflux (

).

o Water: Acts as an anti-solvent. Adding water increases the polarity of the bulk solvent,
forcing the less polar organic impurities to stay in solution (or precipitate early as oils)
while the target nitrophenol crystallizes out upon cooling.

o Alternative: If your crude material is highly colored (dark orange/brown tars), use Toluene.
Toluene is excellent for retaining non-polar tarry byproducts in the mother liquor while the
nitrophenol crystallizes.

Q: My compound is "oiling out" instead of crystallizing. Why?

A: Oiling out occurs when the compound separates as a liquid phase before it crystallizes. This
is common with nitrophenols if the solution is too concentrated or if the melting point is
depressed by impurities.

Troubleshooting Protocol:

Re-heat the mixture until the oil redissolves.

o Add more solvent (Ethanol). You are likely above the saturation limit for a stable crystal
lattice.

e Seed the solution: Add a small crystal of pure product at a temperature just below the oiling
point.

o Slower Cooling: Insulate the flask. Rapid cooling traps impurities, which depresses the
melting point and causes oiling.

Part 2: The Crystallization Workflow
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The following diagram outlines the critical decision points in the purification process.

Crude 2-Chloro-4-methyl-5-nitrophenol

Check Crude Appearance
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Vacuum Filtration
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Figure 1: Decision matrix for solvent selection based on crude material quality.

Part 3: Impurity Profiling & Isolation
Q: How do | remove the specific regioisomer (e.g., 6-nitro)?

A: Regioisomers often have slightly different solubilities due to steric hindrance affecting crystal
packing.

o Strategy: If the 6-nitro isomer is persistent, perform a fractional recrystallization.

o Collect the first crop of crystals (usually the higher melting, more symmetrical 5-nitro
isomer).

o Do not push the yield too high by over-cooling or over-concentrating the mother liquor, as
the more soluble 6-nitro isomer will co-precipitate.

o Validation: Verify isomeric purity using

-NMR. The aromatic proton signals will shift significantly depending on the nitro group's
position relative to the shielding chlorine and methyl groups [1].

Q: The crystals are retaining a yellow/orange color. Is this normal?

A: Pure nitrophenols are inherently yellow. However, a dark orange or brown hue indicates
oxidation products.

¢ Solution: Use activated charcoal during the hot dissolution step.

o Warning: Do not use too much charcoal, or you will adsorb your product (phenols adsorb
strongly to carbon). Use 1-2% by weight of the crude mass.

Part 4: Data & Specifications

Table 1: Physical Properties & Solvent Parameters
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Parameter Value | Recommendation Notes

2-Chloro-4-methyl-5-

Target Compound _ CAS: 100959-50-0 [2]
nitrophenol
Molecular Weight 187.58 g/mol
_ Range based on similar
Predicted MP 100-145°C )
isomers [3, 4]
] Good solubility, easy removal.
Primary Solvent Ethanol (95%) o
] Induces precipitation;
Anti-Solvent Water ) )
increases polarity.
] Best for removing tarry non-
Alternative Solvent Toluene ) N
polar impurities.
) Avoid melting; sensitive to heat
Drying Temp 40-50°C (Vacuum) i
over long periods.
References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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